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Compound of Interest

Compound Name: 5-Oxohexanenitrile

Cat. No.: B084432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 5-
Oxohexanenitrile (CAS RN: 10412-98-3), a versatile intermediate in pharmaceutical and

agrochemical synthesis. Adherence to these guidelines is critical to ensure a safe laboratory

environment and minimize exposure risks.

Hazard Identification and Classification
5-Oxohexanenitrile is classified as a hazardous substance requiring careful handling. The

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the

following hazard identification:

Signal Word: Warning

Pictogram:

alt text

Hazard Statements:

H302: Harmful if swallowed. [1]* H312: Harmful in contact with skin. [1]* H332: Harmful if

inhaled. [1] Precautionary Statements: A comprehensive list of precautionary statements can

be found in the safety data sheet (SDS) and includes recommendations for prevention,

response, storage, and disposal. Key preventative statements include P261 (Avoid breathing
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dust/fume/gas/mist/vapors/spray), P270 (Do not eat, drink or smoke when using this

product), and P280 (Wear protective gloves/protective clothing/eye protection/face

protection). [1]

Physical and Chemical Properties
Understanding the physical and chemical properties of 5-Oxohexanenitrile is fundamental to

its safe handling and use in experimental protocols.

Property Value Source

Molecular Formula C₆H₉NO PubChem

Molecular Weight 111.14 g/mol PubChem [1]

Appearance Colorless to pale yellow liquid CymitQuimica

Boiling Point 108 °C at 14 mmHg NIST WebBook

Solubility Soluble in organic solvents CymitQuimica

Flash Point Data not available

Density Data not available

Toxicological Data
While specific LD50 and LC50 values for 5-Oxohexanenitrile are not readily available in the

consulted literature, the GHS hazard classification indicates a significant risk of acute toxicity

via oral, dermal, and inhalation routes. All handling procedures should be conducted with the

assumption of high toxicity.

Safe Handling and Experimental Workflow
Strict adherence to the following handling procedures is mandatory to minimize exposure and

ensure laboratory safety.

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Oxohexanenitrile
https://www.benchchem.com/product/b084432?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Oxohexanenitrile
https://www.benchchem.com/product/b084432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A risk assessment should be conducted before any handling of 5-Oxohexanenitrile to

determine the appropriate level of PPE. The following are minimum requirements:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for

integrity before each use.

Body Protection: A laboratory coat, buttoned, is required. For larger quantities or procedures

with a higher risk of splashing, chemical-resistant aprons or coveralls are recommended.

Respiratory Protection: All work with 5-Oxohexanenitrile should be conducted in a certified

chemical fume hood to avoid inhalation of vapors. If a fume hood is not available, a

respirator with an appropriate organic vapor cartridge is required.
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Assemble and Inspect PPE

Ensure Fume Hood is Operational

Work Within a Certified Fume Hood

Use Appropriate Dispensing Techniques

Keep Containers Closed When Not in Use

Avoid Inhalation, Ingestion, and Skin Contact

Decontaminate Work Area

Properly Label and Store Chemical

Dispose of Waste in Accordance with Regulations

Remove and Decontaminate PPE

Wash Hands Thoroughly
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Storage and Disposal
Storage: Store 5-Oxohexanenitrile in a tightly sealed, properly labeled container in a cool,

dry, and well-ventilated area. Keep it away from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.

Disposal: Dispose of waste 5-Oxohexanenitrile and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. Do not dispose of it

down the drain. Contact your institution's environmental health and safety department for

specific disposal procedures.

Emergency Procedures and First Aid
In the event of exposure, immediate action is crucial.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical

attention. [2][3]

Skin Contact

Immediately remove contaminated clothing and

shoes. Flush the affected area with copious

amounts of water for at least 15 minutes. Seek

medical attention. [2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention. [4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention. [2][3]
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Exposure Event

Immediate Actions

Medical Response

Exposure Occurs

Remove from Exposure

Decontaminate (Flush with Water)

Seek Immediate Medical Attention

Provide SDS to Medical Personnel

Click to download full resolution via product page

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for 5-Oxohexanenitrile. It is not a substitute for a thorough review of the Safety

Data Sheet (SDS) and consultation with your institution's environmental health and safety

professionals. Always prioritize safety and adhere to established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Oxohexanenitrile
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.workplacepub.com/workplace-safety/first-aid-procedures-for-chemical-hazards/
https://www.workplacepub.com/workplace-safety/first-aid-procedures-for-chemical-hazards/
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.benchchem.com/product/b084432#5-oxohexanenitrile-safety-and-handling-precautions
https://www.benchchem.com/product/b084432#5-oxohexanenitrile-safety-and-handling-precautions
https://www.benchchem.com/product/b084432#5-oxohexanenitrile-safety-and-handling-precautions
https://www.benchchem.com/product/b084432#5-oxohexanenitrile-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

